Cas no 186588-82-9 (2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester)
186588-82-9 structure
Product Name:2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
CAS No:186588-82-9
MF:C6H8O3S
MW:160.190920829773
CID:114856
PubChem ID:54676052
Update Time:2025-04-18
2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester
- 2-Thiophenecarboxylicacid,4,5-dihydro-3-hydroxy-,methylester(9CI)
- methyl 4-hydroxy-2,3-dihydrothiophene-5-carboxylate
- 186588-82-9
- SCHEMBL10424710
-
- Inchi: 1S/C6H8O3S/c1-9-6(8)5-4(7)2-3-10-5/h7H,2-3H2,1H3
- InChI Key: WUTPQAHPRDRJCK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(CC1)O
Computed Properties
- Exact Mass: 160.01900
- Monoisotopic Mass: 160.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 71.83000
- LogP: 1.06590
2-Thiophenecarboxylicacid, 4,5-dihydro-3-hydroxy-, methyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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